Cas no 1805036-97-8 (5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile
• CAS No: 1805036-97-8
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4918617
• Update Time: 2025-05-25

5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H6F2N2O/c9-7(10)6-3-5(1-2-11)8(13)12-4-6/h3-4,7H,1H2,(H,12,13)
• InChI Key： ZLOPVHMUXFPRSY-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CC#N)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0
• Topological Polar Surface Area: 52.9

Additional information on 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile

Introduction to 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805036-97-8)

5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1805036-97-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a difluoromethyl group and a hydroxyl substituent on a pyridine ring, make it a valuable building block for developing novel therapeutic agents.

The 5-(difluoromethyl) moiety is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This property is particularly advantageous in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the potential of difluoromethyl-substituted compounds in improving pharmacokinetic profiles, which is a crucial factor in drug development. The incorporation of this group into pyridine derivatives has shown promise in creating compounds with improved efficacy and reduced side effects.

The hydroxyl group at the 2-position of the pyridine ring in 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile adds another layer of functional diversity. Hydroxylated pyridines are frequently employed in medicinal chemistry due to their role as hydrogen bond donors or acceptors, which can significantly influence the binding interactions between a drug and its biological target. This feature makes the compound a versatile scaffold for designing molecules with specific pharmacological properties.

The acetonitrile group at the 3-position further enhances the reactivity and solubility of the compound, making it more amenable to further chemical modifications. Acetonitrile derivatives are commonly used in synthetic chemistry due to their ability to participate in various reactions, such as nucleophilic substitutions and condensations, which are essential for constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine-based compounds. The structural motif of pyridine is widely found in many approved drugs, underscoring its importance as a pharmacophore. For instance, drugs like gout treatments (e.g., lesinurad) and antiviral agents (e.g., oseltamivir) incorporate pyridine rings into their structures. The compound 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile represents an innovative derivative that builds upon these established scaffolds, offering new opportunities for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer. The difluoromethyl group and hydroxyl substituent on the pyridine ring can be strategically positioned to interact with key residues on kinase active sites, thereby inhibiting their activity. Preliminary computational studies have suggested that derivatives of 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile may exhibit high binding affinity to certain kinases, making them promising candidates for further investigation.

Another area where this compound shows promise is in the development of antiviral agents. The ability of pyridine derivatives to interfere with viral replication mechanisms has been well-documented. For example, some antiviral drugs target viral proteases or polymerases, which often contain pyridine-like structures as part of their active sites. By incorporating functional groups such as hydroxyl and difluoromethyl moieties, researchers can fine-tune the properties of these compounds to enhance their antiviral activity. The acetonitrile group also facilitates modifications that can improve solubility and bioavailability, which are critical factors for effective drug delivery.

The synthesis of 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation, fluorination, and hydroxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The chemical properties of this compound also make it suitable for use as a ligand in coordination chemistry. Transition metal complexes derived from pyridine derivatives have been extensively studied due to their applications in catalysis and material science. The presence of both hydroxyl and acetonitrile groups provides multiple coordination sites for metal ions, allowing for the formation of stable complexes with tailored properties.

In conclusion, 5-(Difluoromethyl)-2-hydroxypyridine-3-acetonitrile (CAS No. 1805036-97-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable it to serve as a building block for developing novel therapeutic agents targeting various diseases. The combination of a difluoromethyl group and hydroxyl substituent on a pyridine ring enhances its pharmacological properties, making it an attractive candidate for further exploration.